Cas no 40046-28-4 (4-Methoxy-2-methylphenyl Isothiocyanate)

• Product Name: 4-Methoxy-2-methylphenyl Isothiocyanate
• CAS No: 40046-28-4
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD00060368
• CID: 331506
• PubChem ID: 142405
• Update Time: 2025-05-20

4-Methoxy-2-methylphenyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isothiocyanato-4-methoxy-2-methyl-
• 1-isothiocyanato-4-methoxy-2-methylbenzene
• 4-methoxy-2-methylphenyl isothiocyanate
• 1-isothiocyanato-4-methoxy-2-methyl-benzene
• AKOS012167665
• SCHEMBL3601910
• AS-82065
• 1-Isothiocyanato-4-methoxy-2-methylbenzene #
• FT-0639603
• 4-Methoxy-2-methylphenyl isothiocyanate,
• A824868
• DTXSID70193110
• SY063283
• MFCD00060368
• Benzene, 1-isothiocyanato-4-methoxy-2-methyl-
• 40046-28-4
• DTXCID80115601
• DB-049518
• G77743
• 4-methoxy-2-methylphenylisothiocyanate
• 4-Methoxy-2-methylphenyl Isothiocyanate

• MDL： MFCD00060368
• Inchi： 1S/C9H9NOS/c1-7-5-8(11-2)3-4-9(7)10-6-12/h3-5H,1-2H3
• InChI Key： CXIJSTYYDYSTCX-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=C(C=C1C)OC

Computed Properties

• Exact Mass: 179.04000
• Monoisotopic Mass: 179.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 53.7A^2

Experimental Properties

• Density: 1.15
• Boiling Point: 111 °C
• Flash Point: 134.4°C
• Refractive Index: 1.545
• PSA: 53.68000
• LogP: 2.73790

4-Methoxy-2-methylphenyl Isothiocyanate Security Information

• Hazardous Material transportation number：UN 2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 4-Methoxy-2-methylphenyl Isothiocyanate

4-Methoxy-2-methylphenyl Isothiocyanate: An Overview of Its Properties and Applications

4-Methoxy-2-methylphenyl Isothiocyanate (CAS No. 40046-28-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it valuable for various applications, including as an intermediate in the synthesis of pharmaceuticals and as a tool in biochemical research.

The molecular formula of 4-Methoxy-2-methylphenyl Isothiocyanate is C₁₀H₁₁NOS, and its molecular weight is 197.26 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its chemical structure features a benzene ring substituted with a methoxy group at the 4-position and a methyl group at the 2-position, with an isothiocyanate functional group attached to the benzene ring.

4-Methoxy-2-methylphenyl Isothiocyanate has been extensively studied for its potential biological activities. Recent research has highlighted its role as a ligand for various receptors and enzymes, making it a valuable tool in understanding cellular processes. For instance, studies have shown that this compound can modulate the activity of certain kinases and transcription factors, which are crucial for cell signaling and gene expression.

In the context of drug discovery, 4-Methoxy-2-methylphenyl Isothiocyanate serves as an important building block for the synthesis of more complex molecules. Its reactivity with primary amines to form thioureas makes it particularly useful in the development of new pharmaceutical agents. Thioureas derived from this compound have been explored for their potential therapeutic effects in various diseases, including cancer and neurodegenerative disorders.

The synthetic versatility of 4-Methoxy-2-methylphenyl Isothiocyanate has also led to its use in the preparation of ligands for metal complexes. These complexes have found applications in catalysis and materials science. For example, metal complexes containing this ligand have been used as catalysts in asymmetric synthesis reactions, demonstrating high enantioselectivity and yield.

In addition to its synthetic applications, 4-Methoxy-2-methylphenyl Isothiocyanate has been investigated for its potential as a bioactive molecule. Research has shown that it can inhibit the growth of certain bacteria and fungi, making it a candidate for the development of new antimicrobial agents. The mechanism of action involves the disruption of cell membranes and the inhibition of essential enzymes involved in microbial metabolism.

The safety profile of 4-Methoxy-2-methylphenyl Isothiocyanate is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, 4-Methoxy-2-methylphenyl Isothiocyanate (CAS No. 40046-28-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable tool for scientists working in these fields. Ongoing research continues to uncover new properties and potential uses for this compound, further solidifying its importance in modern scientific endeavors.